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Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for the handling of Glutaraldehyde (CAS 111-30-8), a

widely used biocide, tissue fixative, and sterilizing agent. Adherence to these guidelines is

essential for ensuring personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure to glutaraldehyde, which can cause severe

irritation to the skin, eyes, and respiratory tract, as well as allergic reactions.[1][2] The following

table summarizes the required PPE for handling glutaraldehyde solutions.
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Body Part
Personal Protective

Equipment

Material/Specificatio

n
Protection Against

Hands Gloves Nitrile or Butyl Rubber

Direct skin contact

and absorption.[1][3]

[4]

Eyes

Splash-proof Goggles

and/or Full Face

Shield

Conforming to ANSI

Z358.1-1990

Splashes and vapors.

[1][3][4]

Body

Lab coats, aprons, or

gowns with sleeve

covers

Polypropylene or

polyethylene-coated

spun-bonded

polypropylene

Saturation of personal

clothing.[3][4][5]

Respiratory

NIOSH-approved

respirator with organic

vapor cartridges

Required when vapor

concentrations may

exceed exposure

limits.

Inhalation of

glutaraldehyde

vapors.[3]

Note: Latex gloves do not provide adequate protection and should be avoided.[1][3] Polyvinyl

chloride and neoprene are also not recommended for glutaraldehyde protection.[3]

Operational and Handling Plan
Engineering Controls:

Ventilation: Always handle glutaraldehyde in well-ventilated areas, ideally within a local

exhaust hood or a self-contained, free-standing system.[1][3][4] A minimum air exchange

rate of 10 air changes per hour is recommended for rooms where glutaraldehyde is used.[1]

[3]

Containment: Keep glutaraldehyde solutions in sealed or covered containers when not in use

to minimize vapor release.[1][4]

Work Practices:
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Designated Areas: Use glutaraldehyde in designated areas with controlled traffic and proper

equipment.[3][6]

Spill Management: Clean up all spills immediately, regardless of size.[6] A written spill control

plan should be in place, and spill cleanup equipment should be readily available.[6]

Personal Hygiene: Avoid eating, drinking, or smoking in areas where glutaraldehyde is

handled.[4] Wash hands thoroughly after handling the chemical, even when gloves have

been worn.[1]

Emergency Procedures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

Skin Contact: If skin contact occurs, wash the affected area thoroughly with soap and

water for at least 15 minutes.[3] Remove contaminated clothing immediately.[3][5]

Inhalation: If large amounts are inhaled, move the exposed person to fresh air at once.[2]

[5]

Disposal Plan
The disposal of glutaraldehyde solutions must comply with local, state, and federal regulations.

[7]

Consult Local Authorities: Always check with your local Publicly Owned Treatment Works

(POTW) to determine if glutaraldehyde solutions can be disposed of in the sanitary sewer

system.[7] Some jurisdictions may prohibit or require neutralization prior to disposal.[7]

Neutralization: If required, glutaraldehyde can be neutralized. Glycine-based products are a

common and effective method for neutralization, rendering the solution non-hazardous.[8] A

minimum of 25 grams of glycine (free base) should be used to neutralize one gallon of

glutaraldehyde solution, with a recommended neutralization time of at least one hour.[7]

Drain Disposal: If permitted, dispose of the solution by flushing it down a drain connected to

a sanitary sewer with copious amounts of cold water.[3][7] Do not dispose of glutaraldehyde
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into septic systems.[3]

Container Disposal: Empty glutaraldehyde containers should be rinsed with water and

discarded as normal waste, according to the product label instructions.[3]

PPE Selection Workflow
The following diagram outlines the logical workflow for selecting the appropriate personal

protective equipment when handling glutaraldehyde.
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Start: Handling
Glutaraldehyde

Hazard Assessment:
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Potential Skin Contact?

Yes

Potential Eye Splash?

No

Wear Nitrile or
Butyl Rubber Gloves

Yes

Vapor Inhalation Risk?

No Wear Splash-proof Goggles
and/or Face Shield

Yes

Use NIOSH-approved
Respirator (Organic Vapor)

Yes
(Above PEL or poor ventilation)

Proceed with Task Safely

No
(Adequate ventilation)

Wear Protective Gown/Apron

Click to download full resolution via product page

Caption: PPE selection workflow for handling Glutaraldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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